5-Bromo-1,3-dimethoxy-2-methylbenzene

• IUPAC Name: 5-bromo-1,3-dimethoxy-2-methylbenzene
• InChI: InChI=1S/C9H11BrO2/c1-6-8(11-2)4-7(10)5-9(6)12-3/h4-5H,1-3H3
• InChI Key: BZRWBXDLFPQBIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)Br)OC
• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol

Description

5-Bromo-1,3-dimethoxy-2-methylbenzene is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-1,3-dimethoxy-2-methylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-1,3-dimethoxy-2-methylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Regioselective Bromination and Derivative Synthesis : Aitken et al. (2016) explored the regioselective bromination of related compounds and their conversion into sulfur-functionalized quinones, highlighting synthetic applications in organic chemistry (Aitken, Jethwa, Richardson, & Slawin, 2016).

• Pharmacokinetic and Pharmacodynamic Evaluation : Wang, Fawwaz, and Heertum (1993) synthesized a derivative of a similar compound for in vivo pharmacokinetic and pharmacodynamic evaluation, demonstrating the compound's relevance in pharmaceutical research (Wang, Fawwaz, & Heertum, 1993).

• Thermochemical Studies : Verevkin et al. (2015) conducted a study on the vapor pressures, vaporization, fusion, and sublimation enthalpies of various bromo- and iodo-substituted methylbenzenes, including compounds similar to 5-Bromo-1,3-dimethoxy-2-methylbenzene. This research is significant for understanding the physical properties of these compounds (Verevkin, Sazonova, Emel’yanenko, Zaitsau, Varfolomeev, Solomonov, & Zherikova, 2015).

• Oxidation Reactions : Kim, Choi, Lee, and Chi (2001) explored the oxidation of fused 1,4-dimethoxybenzenes to benzoquinones, demonstrating the potential of these compounds in organic synthesis (Kim, Choi, Lee, & Chi, 2001).

• Antioxidant and Anticancer Activities : Dong et al. (2022) investigated the antioxidant and anticancer activities of synthesized methylated and acetylated derivatives of natural bromophenols, demonstrating the biological significance of these compounds (Dong, Wang, Guo, Stagos, Giakountis, Trachana, Lin, Liu, & Liu, 2022).